Cas no 891126-56-0 (3-(benzenesulfonyl)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylpropanamide)

• Product Name: 3-(benzenesulfonyl)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylpropanamide
• CAS No: 891126-56-0
• MF: C₁₉H₁₉N₃O₄S
• MW: 385.436863183975
• CID: 5916967
• PubChem ID: 16821863
• Update Time: 2025-10-05

3-(benzenesulfonyl)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-(phenylsulfonyl)-
• 3-besyl-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]propionamide
• F2518-0427
• 891126-56-0
• AKOS024656439
• SMR000808466
• MLS001235898
• HMS3019M15
• N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-(phenylsulfonyl)propanamide
• CHEMBL1568457
• 3-(benzenesulfonyl)-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]propanamide
• BDBM58836
• AB00679119-01
• N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-3-(phenylsulfonyl)propanamide
• cid_16821863
• 3-(benzenesulfonyl)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylpropanamide

• Inchi： 1S/C19H19N3O4S/c1-13-8-9-14(2)16(12-13)18-21-22-19(26-18)20-17(23)10-11-27(24,25)15-6-4-3-5-7-15/h3-9,12H,10-11H2,1-2H3,(H,20,22,23)
• InChI Key： PKTIKSWBHCYGTK-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(C)=CC=C2C)O1)(=O)CCS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 385.10962727g/mol
• Monoisotopic Mass: 385.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.318±0.06 g/cm3(Predicted)
• pka: 10.71±0.70(Predicted)

Additional information on 3-(benzenesulfonyl)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylpropanamide

Comprehensive Overview of 3-(Benzenesulfonyl)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylpropanamide (CAS No. 891126-56-0)

3-(Benzenesulfonyl)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylpropanamide (CAS No. 891126-56-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the 1,3,4-oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a benzenesulfonyl group and a 2,5-dimethylphenyl moiety further enhances its chemical versatility, making it a subject of interest for drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in medicinal chemistry and crop protection. Researchers are particularly intrigued by the oxadiazole scaffold due to its ability to mimic peptide bonds, which is crucial for designing enzyme inhibitors and receptor modulators. The compound 3-(benzenesulfonyl)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylpropanamide exemplifies this trend, as its structure suggests potential interactions with biological targets such as kinases or proteases.

From a synthetic perspective, the preparation of CAS No. 891126-56-0 involves multi-step organic reactions, including sulfonylation and cyclization. The benzenesulfonyl group is typically introduced via a sulfonylation reaction, while the 1,3,4-oxadiazole ring is formed through cyclodehydration of a diacylhydrazine precursor. These methods are well-documented in peer-reviewed literature, reflecting the compound's relevance in modern organic synthesis.

The physicochemical properties of 3-(benzenesulfonyl)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylpropanamide are also noteworthy. Its molecular weight, solubility, and stability under various conditions make it suitable for formulation in both aqueous and non-aqueous systems. These characteristics are critical for its potential use in drug delivery systems or agrochemical formulations, where bioavailability and environmental persistence are key considerations.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize oxadiazole derivatives like CAS No. 891126-56-0. Catalytic processes and solvent-free reactions are being investigated to minimize waste and energy consumption. This aligns with global efforts to reduce the environmental footprint of chemical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in precision medicine. With the rise of personalized therapies, there is growing curiosity about how heterocyclic scaffolds can be tailored to target specific genetic mutations or disease pathways. The 2,5-dimethylphenyl group in 3-(benzenesulfonyl)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylpropanamide could be modified to enhance selectivity, a strategy often discussed in computational drug design forums.

Furthermore, the agrochemical industry is examining 1,3,4-oxadiazole derivatives for their herbicidal and fungicidal properties. Given the increasing resistance to existing pesticides, compounds like CAS No. 891126-56-0 offer new avenues for crop protection solutions. This is particularly relevant in light of climate change, which has intensified the search for resilient agricultural chemicals.

In summary, 3-(benzenesulfonyl)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylpropanamide (CAS No. 891126-56-0) represents a promising candidate for multiple applications, from pharmaceuticals to agrochemicals. Its structural complexity and functional groups provide a fertile ground for innovation, addressing some of the most pressing challenges in life sciences and sustainable chemistry. As research progresses, this compound is likely to feature prominently in scientific discussions and industrial applications.